475-81-0

Glaucine

In Stock

• CAS RN:
• 475-81-0

• Formula:
• C21H25NO4

• InChI:
• InChI=1S/C21H25NO4/c1-22-7-6-12-9-18(25-4)21(26-5)20-14-11-17(24-3)16(23-2)10-13(14)8-15(22)19(12)20/h9-11,15H,6-8H2,1-5H3/t15-/m0/s1

• InChIKey:
• RUZIUYOSRDWYQF-HNNXBMFYSA-N

• Glaucine is an analytical reference standard categorized as an antitussive. Glaucine has hallucinogenic properties. This product is intended for research and forensic applications.
  (S)-glaucine is an aporphine alkaloid that is (S)-1,2,9,10-tetrahydroxy-6-methyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinoline in which the four phenolic hydrogens have been replaced by methyl groups. It has a role as a platelet aggregation inhibitor, a NF-kappaB inhibitor, an antitussive, an antibacterial agent, a muscle relaxant, an antineoplastic agent, a plant metabolite and a rat metabolite. It is an aporphine alkaloid, a polyether, an organic heterotetracyclic compound and a tertiary amino compound. It is a conjugate base of a (S)-glaucine(1+).
  

(Z)-3-[4-[(2-chlorophenyl)methoxy]phenyl]-2-cyano-N-[2-(trifluoromethyl)phenyl]prop-2-enamide

Usually In Stock

• CAS RN:
• 380475-81-0

• Formula:
• C24H16ClF3N2O2

• InChI:
• InChI=1S/C24H16ClF3N2O2/c25-21-7-3-1-5-17(21)15-32-19-11-9-16(10-12-19)13-18(14-29)23(31)30-22-8-4-2-6-20(22)24(26,27)28/h1-13H,15H2,(H,30,31)/b18-13-

• InChIKey:
• PXVFCLQXFQZZDI-UHFFFAOYSA-N

• (Z)-3-[4-[(2-chlorophenyl)methoxy]phenyl]-2-cyano-N-[2-(trifluoromethyl)phenyl]prop-2-enamide is a useful research compound. Its molecular formula is C24H16ClF3N2O2 and its molecular weight is 456.85. The purity is usually 95%.